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Compound of Interest

Compound Name: Yhhu-3792

Cat. No.: B10825779

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of Yhhu-3792 in
cognitive studies, based on preclinical research. The compound has been shown to enhance
cognitive function by promoting hippocampal neurogenesis through the activation of the Notch
signaling pathway.

Overview of Yhhu-3792

Yhhu-3792 is a novel small molecule, identified as N2-(4-isopropylphenyl)-5-(3-
methoxyphenoxy)quinazoline-2,4-diamine, that acts as a Notch signaling pathway activator.[1]
By activating this pathway, Yhhu-3792 promotes the self-renewal of neural stem cells (NSCs)
and enhances endogenous neurogenesis in the hippocampus.[1][2] Preclinical studies in mice
have demonstrated that chronic administration of Yhhu-3792 expands the NSC pool in the
hippocampal dentate gyrus, leading to improved spatial and episodic memory.[1][2]

Data Presentation: Effects of Yhhu-3792 on
Cognitive Performance

Chronic administration of Yhhu-3792 has been shown to significantly improve performance in
hippocampus-dependent cognitive tasks. The following tables summarize the quantitative
outcomes from key behavioral assays in adult C57BL/6 mice treated with Yhhu-3792.

Table 1: Morris Water Maze (MWM) - Spatial Learning and Memory
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Treatment Group

Dosage (mg/kg, i.p.)

Mean Escape Latency
(seconds) - Day 5

Vehicle Control ~35s
Yhhu-3792 10 ~25s
Yhhu-3792 20 ~20s

Data adapted from Lu H, et al. Stem Cells. 2018.

Table 2: Fear Conditioning Test - Associative Memory

Treatment Group

Dosage (mg/kg, i.p.)

Mean Freezing Time (%) -
Contextual Test

Vehicle Control ~30%
Yhhu-3792 10 ~45%
Yhhu-3792 20 ~55%

Data adapted from Lu H, et al. Stem Cells. 2018.

Experimental Protocols
Yhhu-3792 Formulation and Administration

This protocol describes the preparation and intraperitoneal (i.p.) administration of Yhhu-3792

for in vivo cognitive studies in mice.

Materials:

Corn oil

Yhhu-3792 (powder form)

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Vortex mixer

Sonicator (optional)

Insulin syringes with 28-30 gauge needles

70% Ethanol

Adult C57BL/6 mice (8 weeks old)

Formulation Protocol (for a 10 mg/kg dose in a 25g mouse):

o Calculate the required amount of Yhhu-3792:

o For a 10 mg/kg dose in a 25¢g (0.025 kg) mouse, the required dose is 0.25 mg.

e Prepare the vehicle solution:

o The vehicle consists of 10% DMSO and 90% corn oil.[1]

e Dissolve Yhhu-3792:

[¢]

Weigh the required amount of Yhhu-3792 and place it in a sterile microcentrifuge tube.

o Add the calculated volume of DMSO (e.qg., for a final injection volume of 100 uL, add 10 pL
of DMSO).

o Vortex thoroughly to dissolve the compound. Gentle heating or sonication can be used to
aid dissolution.

o Add the calculated volume of corn oil (e.g., 90 pL) to the DMSO-Yhhu-3792 mixture.

o Vortex again to create a homogenous suspension.

Administration Protocol:

» Animal Handling: Acclimatize the mice to the housing conditions for at least one week before
the start of the experiment.
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e Dosing: Administer Yhhu-3792 via intraperitoneal (i.p.) injection once daily for a period of
three weeks.[1][3][4]

« Injection Procedure:

o Gently restrain the mouse.

[¢]

Wipe the lower right quadrant of the abdomen with 70% ethanol.

o

Insert the needle at a 15-20 degree angle into the peritoneal cavity.

[e]

Slowly inject the Yhhu-3792 suspension.

Withdraw the needle and return the mouse to its home cage.

o

o Control Group: Administer the vehicle solution (10% DMSO, 90% corn oil) to the control
group following the same procedure.

Morris Water Maze (MWM) Protocol

This protocol is designed to assess spatial learning and memory.
Apparatus:
e Acircular pool (120 cm in diameter) filled with water made opaque with non-toxic white paint.
e Ahidden platform (10 cm in diameter) submerged 1 cm below the water surface.
e Avideo tracking system to record the swim paths and latency.
Procedure:
e Acquisition Phase (5 consecutive days):
o Each mouse undergoes four trials per day.

o For each trial, the mouse is gently placed into the water at one of four randomized starting
positions.
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[e]

The mouse is allowed to swim freely for 60 seconds to find the hidden platform.

If the mouse fails to find the platform within 60 seconds, it is gently guided to it.

o

[¢]

The mouse is allowed to remain on the platform for 15 seconds.

[¢]

The time to reach the platform (escape latency) is recorded.
e Probe Trial (Day 6):

o The platform is removed from the pool.

o The mouse is allowed to swim freely for 60 seconds.

o The time spent in the target quadrant (where the platform was previously located) is
recorded.

Fear Conditioning Protocol

This protocol assesses associative learning and memory.

Apparatus:

» A conditioning chamber with a grid floor connected to a shock generator.
e Asound generator to deliver an auditory cue (conditioned stimulus, CS).
o Avideo camera to record freezing behavior.

Procedure:

e Training Phase (Day 1):

o Place the mouse in the conditioning chamber and allow it to explore for 2 minutes
(habituation).

o Present an auditory cue (e.g., 80 dB tone) for 30 seconds.
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o In the last 2 seconds of the tone, deliver a mild foot shock (e.g., 0.75 mA) (unconditioned
stimulus, US).

o Repeat the tone-shock pairing 2 more times with an inter-trial interval of 2 minutes.

o Contextual Fear Test (Day 2):

o Place the mouse back into the same conditioning chamber (context) for 5 minutes without
any cues or shocks.

o Record the percentage of time the mouse spends freezing (immobility except for
respiration).

e Cued Fear Test (Day 3):

(¢]

Place the mouse in a novel context (different shape, color, and odor).

[¢]

Allow the mouse to explore for 3 minutes.

[¢]

Present the auditory cue for 3 minutes.

[e]

Record the percentage of freezing time during the cue presentation.

Signaling Pathway and Experimental Workflow
Yhhu-3792 Signaling Pathway

The cognitive enhancing effects of Yhhu-3792 are mediated through the activation of the Notch
signaling pathway, which is crucial for neural stem cell maintenance and neurogenesis.
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Caption: Yhhu-3792 activates the Notch signaling pathway.

Experimental Workflow for Cognitive Studies
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This diagram outlines the typical workflow for investigating the effects of Yhhu-3792 on
cognitive function in a mouse model.
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Caption: Experimental workflow for Yhhu-3792 cognitive studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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